4-Bromo-2-chlorobenzotrifluoride
Overview
Description
4-Bromo-2-chlorobenzotrifluoride (4-BCBT) is a halogenated aromatic compound that has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a biomarker for environmental research, and as a solvent in laboratory experiments. 4-BCBT is a highly reactive compound, making it a useful tool in a variety of applications.
Scientific Research Applications
Chemical Synthesis and Modification
4-Bromo-2-chlorobenzotrifluoride is involved in various chemical synthesis processes. For instance, it can be converted to 2,2'-bis(trifluoromethyl)diphenyl sulphoxide and further to diphenyl sulphone. This conversion process is noteworthy due to the steric protection offered by the CF3 groups (Clark, Denness, & Wynd, 1994). Additionally, it's used in the synthesis of 4-Bromo-2-chlorotoluene through diazotization and the Sandmeyer reaction, indicating its utility in creating specialized aromatic compounds (Xu, 2006).
Photoreaction Studies
The compound is also a subject in photoreaction studies. For example, the photoreaction mechanisms of 2-bromophenols, including 2-bromo-4-chlorophenols, have been extensively studied using matrix-isolation infrared spectroscopy and density-functional-theory calculations (Akai, Kudoh, Takayanagi, & Nakata, 2002).
Vibrational Investigation and NMR Studies
The compound has been a focus in vibrational investigation and NMR studies. For instance, a complete computational and spectroscopic study of a related molecule, 2-bromo-1, 4-dichlorobenzene, was carried out, and it included nuclear magnetic resonance (NMR) analyses (Vennila et al., 2018). This kind of study is crucial for understanding the molecular structure and behavior of such compounds.
Crystal Structure and Packing Preferences
The study of crystal structures and packing preferences of compounds like 4-bromo-2-chloro benzoic acid, closely related to this compound, shows different crystallization and stabilization patterns. These studies are significant in understanding the nature of halogen bonds and their influence on the supramolecular assembly (Pramanik, Pavan, & Guru Row, 2017).
Electrochemical Studies
Electrochemical studies involving halogenated compounds, including those similar to this compound, help in understanding the oxidation mechanisms of these compounds. Such studies are crucial for applications in organic synthesis and understanding the environmental behavior of halogenated organic compounds (Kádár, Nagy, Karancsi, & Farsang, 2001).
Fluorescent Compounds Study
The synthesis and study of fluorescent compounds, such as 4-Bromo-9,9'-spirobifluorene, derived from brominated compounds, underscore the potential use of this compound in developing new fluorescent materials for applications like organic light-emitting diodes (OLEDs) (Jiang et al., 2009).
Safety and Hazards
4-Bromo-2-chlorobenzotrifluoride is classified as a warning hazard according to the GHS07 standard . It may cause skin irritation (H315) and serious eye irritation (H319) . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
4-bromo-2-chloro-1-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClF3/c8-4-1-2-5(6(9)3-4)7(10,11)12/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJANWAMBKVZTRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)Cl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClF3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70604397 |
Source
|
| Record name | 4-Bromo-2-chloro-1-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70604397 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.45 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
467435-07-0 |
Source
|
| Record name | 4-Bromo-2-chloro-1-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70604397 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Bromo-2-chlorobenzotrifluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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